Cas no 65298-48-8 (2-Quinolinecarboxylicacid, 3-amino-4-methyl-)

• Product Name: 2-Quinolinecarboxylicacid, 3-amino-4-methyl-
• CAS No: 65298-48-8
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 501516
• PubChem ID: 12379996
• Update Time: 2025-04-19

2-Quinolinecarboxylicacid, 3-amino-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylicacid, 3-amino-4-methyl-
• 2-Quinolinecarboxylicacid,3-amino-4-methyl-(9CI)
• 3-amino-4-methylquinoline-2-carboxylic acid
• 65298-48-8
• DTXSID20495393

• Inchi： 1S/C11H10N2O2/c1-6-7-4-2-3-5-8(7)13-10(9(6)12)11(14)15/h2-5H,12H2,1H3,(H,14,15)
• InChI Key： VWQVOSJSYJMOCT-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(C)=C2C=CC=CC2=N1)N)=O

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.21